Cas no 870562-73-5 (BENZENEMETHANAMINE, 2,5-DIBROMO-4-FLUORO-)

• Product Name: BENZENEMETHANAMINE, 2,5-DIBROMO-4-FLUORO-
• CAS No: 870562-73-5
• MF: C₇H₆Br₂FN
• MW: 282.935643672943
• CID: 3374148
• PubChem ID: 21069807
• Update Time: 2025-05-30

BENZENEMETHANAMINE, 2,5-DIBROMO-4-FLUORO- Chemical and Physical Properties

Names and Identifiers

• BENZENEMETHANAMINE, 2,5-DIBROMO-4-FLUORO-
• 870562-73-5
• (2,5-Dibromo-4-fluorophenyl)methanamine
• 2,5-Dibromo-4-fluorobenzylamine
• 1-(2,5-DIBROMO-4-FLUOROPHENYL)METHANAMINE
• GXYRVRDICMNEFT-UHFFFAOYSA-N
• SCHEMBL2530790

• Inchi： 1S/C7H6Br2FN/c8-5-2-7(10)6(9)1-4(5)3-11/h1-2H,3,11H2
• InChI Key： GXYRVRDICMNEFT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1CN)Br)F

Computed Properties

• Exact Mass: 282.88305Da
• Monoisotopic Mass: 280.88510Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on BENZENEMETHANAMINE, 2,5-DIBROMO-4-FLUORO-

BENZENEMETHANAMINE, 2,5-DIBROMO-4-FLUORO (CAS No. 870562-73-5): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

BENZENEMETHANAMINE, 2,5-DIBROMO-4-FLUORO (CAS No. 870562-73-5) is a fluorinated and brominated aromatic amine derivative that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that exhibit promising properties for the development of novel therapeutic agents, particularly in the context of targeting intricate biological pathways.

The structural framework of BENZENEMETHANAMINE, 2,5-DIBROMO-4-FLUORO incorporates both bromine and fluorine substituents at strategic positions on the benzene ring. These halogen atoms are known to enhance the metabolic stability and binding affinity of small molecules towards biological targets. The presence of two bromine atoms at the 2- and 5-positions, combined with a fluorine atom at the 4-position, creates a highly electronegative environment that can modulate electronic properties and influence interactions with biological receptors.

In recent years, there has been a growing interest in developing fluorinated aromatic amines as pharmacophores due to their ability to improve pharmacokinetic profiles and enhance binding interactions with proteins. The fluorine atom, in particular, is renowned for its ability to increase lipophilicity and metabolic resistance, while the bromine atoms can serve as handles for further chemical modifications or as anchors for specific binding motifs. This combination makes BENZENEMETHANAMINE, 2,5-DIBROMO-4-FLUORO a versatile scaffold for drug discovery efforts.

One of the most compelling aspects of BENZENEMETHANAMINE, 2,5-DIBROMO-4-FLUORO is its potential application in the development of kinase inhibitors. Kinases are a major class of enzymes involved in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. The brominated and fluorinated aromatic amine core can be designed to selectively target specific kinases by interacting with critical residues in the active site or allosteric pockets. Recent studies have demonstrated that such modifications can lead to increased potency and selectivity compared to unmodified analogs.

Moreover, the structural features of BENZENEMETHANAMINE, 2,5-DIBROMO-4-FLUORO make it an attractive candidate for developing antimicrobial agents. The halogen atoms can disrupt bacterial cell membranes or interfere with essential metabolic processes. Additionally, the amine group provides a site for further derivatization to enhance bioavailability or target specific bacterial enzymes. Preliminary investigations have shown that derivatives of this compound exhibit promising activity against resistant bacterial strains, highlighting its potential as a lead compound for novel antibiotics.

The synthesis of BENZENEMETHANAMINE, 2,5-DIBROMO-4-FLUORO involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include halogenation reactions followed by nucleophilic substitution at the amine group. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions can also be employed to introduce fluorine atoms efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing the compound and ensuring its structural integrity.

In terms of applications in chemical biology research, BENZENEMETHANAMINE, 2,5-DIBROMO-4-FLUORO serves as a valuable tool for studying protein-ligand interactions. Its well-defined structure allows researchers to probe binding mechanisms and develop computational models that predict ligand-receptor affinities. Such studies are crucial for understanding drug action at the molecular level and for designing next-generation therapeutics with improved efficacy and reduced side effects.

The growing body of evidence supporting the utility of halogenated aromatic amines in drug discovery has spurred interest in exploring related derivatives. Researchers are actively investigating analogs of BENZENEMETHANAMINE, 2,5-DIBROMO-4-FLUORO that incorporate additional functional groups or different halogen substitution patterns. These efforts aim to uncover novel biological activities and expand the therapeutic applications of this class of compounds.

Future directions in the study of BENZENEMETHANAMINE, 2,5-DIBROMO-4-FLUORO may include exploring its role in modulating neural pathways or developing it as an intermediate for more complex drug molecules. The compound's unique structural features offer a rich foundation for innovation in medicinal chemistry and could lead to breakthroughs in treating diseases that are currently difficult to manage with existing therapies.

In conclusion, (CAS No. 870562-73-5) is a multifaceted compound with significant potential in chemical biology and medicinal chemistry. Its structural design offers advantages such as enhanced binding affinity and metabolic stability, making it an ideal candidate for developing novel therapeutic agents. As research continues to uncover new applications for this compound,